Cas no 1805554-00-0 (4-Bromo-5-methyl-2-nitrobenzonitrile)

• Product Name: 4-Bromo-5-methyl-2-nitrobenzonitrile
• CAS No: 1805554-00-0
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4976604
• Update Time: 2025-05-26

4-Bromo-5-methyl-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methyl-2-nitrobenzonitrile

• Inchi： 1S/C8H5BrN2O2/c1-5-2-6(4-10)8(11(12)13)3-7(5)9/h2-3H,1H3
• InChI Key： RRIZFYPKIAXJEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 255
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Bromo-5-methyl-2-nitrobenzonitrile

Recent Advances in the Study of 4-Bromo-5-methyl-2-nitrobenzonitrile (CAS: 1805554-00-0) in Chemical Biology and Pharmaceutical Research

4-Bromo-5-methyl-2-nitrobenzonitrile (CAS: 1805554-00-0) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This nitrile derivative, characterized by its bromo and nitro functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. Recent studies have explored its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents targeting infectious diseases and cancer.

One of the most notable applications of 4-Bromo-5-methyl-2-nitrobenzonitrile is its use as a building block in the synthesis of heterocyclic compounds. Researchers have demonstrated its utility in constructing pyridine, quinoline, and indole derivatives, which are prevalent scaffolds in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the efficient synthesis of a new class of kinase inhibitors, showing potent activity against resistant strains of cancer cells. The compound's unique electronic properties, conferred by the nitro and bromo substituents, facilitate selective reactions, making it a valuable tool in synthetic chemistry.

In addition to its synthetic utility, 4-Bromo-5-methyl-2-nitrobenzonitrile has been investigated for its direct biological effects. Recent in vitro studies have revealed its moderate antimicrobial activity against Gram-positive bacteria, suggesting potential as a lead compound for antibiotic development. Furthermore, computational docking studies have identified its ability to interact with specific protein targets involved in inflammatory pathways, opening new avenues for anti-inflammatory drug design. These findings were corroborated by a 2024 preprint on bioRxiv, which reported synergistic effects when the compound was combined with existing anti-inflammatory agents.

The safety profile and pharmacokinetic properties of 4-Bromo-5-methyl-2-nitrobenzonitrile have also been subjects of recent investigation. While the compound exhibits good stability under physiological conditions, metabolic studies have identified the nitro group as a potential site for reduction, which could influence its bioavailability. Researchers are currently exploring structural modifications to optimize its drug-like properties while retaining its biological activity. These efforts are documented in several patent applications filed in 2023-2024, indicating growing commercial interest in this chemical entity.

Looking forward, the versatility of 4-Bromo-5-methyl-2-nitrobenzonitrile continues to inspire innovative research directions. Its applications extend beyond pharmaceuticals, with recent explorations in materials science for the development of organic semiconductors and photoactive materials. As research progresses, this compound is poised to play an increasingly important role at the intersection of chemistry, biology, and medicine, offering multiple opportunities for therapeutic and technological advancement.